Cas no 494751-92-7 (Benzenepropanoic acid, 3-(chlorosulfonyl)-)
Benzenepropanoic acid, 3-(chlorosulfonyl)-, is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive chlorosulfonyl group enables efficient functionalization, making it valuable for producing sulfonamides, sulfonate esters, and other sulfonyl-containing compounds. The compound’s benzenepropanoic acid backbone provides additional reactivity sites for further modifications, enhancing its utility in pharmaceutical and agrochemical applications. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The product is particularly useful in constructing complex molecules due to its dual functionality, offering precise control over reaction pathways. Proper storage in anhydrous environments is recommended to maintain its reactivity and shelf life.
494751-92-7 structure
Product Name:Benzenepropanoic acid, 3-(chlorosulfonyl)-
CAS No:494751-92-7
MF:C9H9ClO4S
MW:248.683360815048
CID:1520899
PubChem ID:55280195
Update Time:2025-05-27
Benzenepropanoic acid, 3-(chlorosulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 3-(chlorosulfonyl)-
- 3-(3-CHLOROSULFONYL-PHENYL)-PROPIONIC ACID
- AKOS006335503
- 3-(3-chlorosulfonylphenyl)propanoic acid
- 3-(3-(Chlorosulfonyl)phenyl)propanoic acid
- 494751-92-7
-
- Inchi： 1S/C9H9ClO4S/c10-15(13,14)8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H,11,12)
- InChI Key： WEYGFADWOUDBBX-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CC(=C1)CCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 247.99107
- Monoisotopic Mass: 247.9910076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
Benzenepropanoic acid, 3-(chlorosulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645565-1g |
3-(3-(Chlorosulfonyl)phenyl)propanoic acid |
494751-92-7 | 98% | 1g |
￥12751.00 | 2024-05-11 |
Benzenepropanoic acid, 3-(chlorosulfonyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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